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Abstract

Colpormon, the brand name for hydroxyestrone diacetate, is a synthetic estrogen derived from
the endogenous metabolite 16a-hydroxyestrone. Marketed in Europe under various names
including Colpoginon, Hormobion, and Hormocervix, it has been utilized in hormone
replacement therapy. This document provides a comprehensive overview of the available
technical information regarding Colpormon, including its discovery and history within the
broader context of estrogen research, its mechanism of action through estrogen receptor
signaling, and relevant experimental protocols for its study. While specific details of its initial
synthesis and early clinical trials are not extensively documented in readily available literature,
this guide synthesizes the known scientific data to serve as a valuable resource for researchers
and professionals in the field of drug development.

Discovery and History

While the precise date and researchers associated with the initial synthesis and discovery of
hydroxyestrone diacetate (Colpormon) are not well-documented in publicly accessible records,
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its development can be situated within the mid-20th century surge in the discovery and clinical
application of steroid hormones. Following the isolation and structural elucidation of estrone in
1929, extensive research was dedicated to synthesizing derivatives with modified
pharmacokinetic and pharmacodynamic profiles.

Colpormon is the diacetate ester of 16a-hydroxyestrone, a natural and potent metabolite of
estrone.[1] The addition of acetate esters is a common medicinal chemistry strategy to
enhance the oral bioavailability and duration of action of steroid hormones. It is known that
Colpormon, along with its other brand names like Colpoginon, Hormobion, and Hormocervix,
was marketed and used medically as an estrogen in Europe.[1][2]

Chemical Properties and Synthesis

Chemical Name: (16a)-3-(acetyloxy)-17-oxoestra-1,3,5(10)-trien-16-yl acetate Synonyms:
Hydroxyestrone diacetate, 16a-Hydroxyestrone diacetate Brand Names: Colpormon,
Colpoginon, Hormobion, Hormocervix

While a specific, detailed protocol for the original industrial synthesis of hydroxyestrone
diacetate is not available, the synthesis would logically proceed from 16a-hydroxyestrone. A
general synthetic approach would involve the acetylation of the hydroxyl groups at the C3 and
C16 positions of the estrone steroid nucleus.

A plausible synthetic workflow is outlined below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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